6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one

• IUPAC Name: 6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one
• InChI: InChI=1S/C13H14N2O3S/c1-13(18)6-15(7-13)12(17)8-2-3-10-9(4-8)14-11(16)5-19-10/h2-4,18H,5-7H2,1H3,(H,14,16)
• InChI Key: BEBMITQXRZTSGM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C1)C(=O)C2=CC3=C(C=C2)SCC(=O)N3)O
• Molecular Formula: C13H14N2O3S
• Molecular Weight: 278.33 g/mol

Description

6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one, also known as PBTZ169, is a synthetic compound that has shown potential in the treatment of tuberculosis.

Mechanism of Action

The exact mechanism of action of 6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one is not fully understood. However, it has been proposed that 6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one targets multiple pathways involved in the survival and replication of Mycobacterium tuberculosis. This includes inhibition of the mycobacterial ATP synthase, which is essential for energy production, and disruption of the mycobacterial cell wall.
Biochemical and Physiological Effects:
Studies have shown that 6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one has low toxicity and is well-tolerated in animal models. In addition, 6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one has been found to have favorable pharmacokinetic properties, including good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one in lab experiments is its potent activity against drug-resistant strains of Mycobacterium tuberculosis. However, one limitation is that 6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one is a relatively new compound, and more research is needed to fully understand its potential as an anti-tuberculosis drug.

Future Directions

There are several future directions for research on 6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one. One area of interest is the development of combination therapies that include 6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one. Another area of research is the optimization of the synthesis method to produce higher yields and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of 6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one and its potential as a treatment for tuberculosis.
Conclusion:
In conclusion, 6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one is a synthetic compound that has shown potential as an anti-tuberculosis drug. Its potent activity against drug-resistant strains of Mycobacterium tuberculosis, favorable pharmacokinetic properties, and low toxicity make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and its potential as a treatment for tuberculosis.

Synthesis Methods

The synthesis of 6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one involves the reaction of 2-aminobenzothiazole with 3-hydroxy-3-methylazetidine-1-carbonyl chloride in the presence of a base. This method has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one has been extensively studied for its potential as an anti-tuberculosis drug. It has been shown to have potent activity against both drug-sensitive and drug-resistant strains of Mycobacterium tuberculosis. In addition, 6-(3-hydroxy-3-methylazetidine-1-carbonyl)-4H-1,4-benzothiazin-3-one has been found to have a synergistic effect when used in combination with other anti-tuberculosis drugs.